Cas no 153954-29-1 (2-Amino-3,8-dimethyl-3H-imidazo4,5-fquinoxaline-4-methanol)
2-Amino-3,8-dimethyl-3H-imidazo4,5-fquinoxaline-4-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3H-Imidazo[4,5-f]quinoxaline-4-methanol,2-amino-3,8-dimethyl-
- (2-amino-3,8-dimethylimidazo[4,5-f]quinoxalin-4-yl)methanol
- 2-Amino-3,8-dimethyl-3H-imidazo[4,5-f]quinoxaline-4-methanol
- 2-Amino-3,8-dimethyl-3H-imidazo(4,5-f)quinoxaline-4-methanol
- 2-Amino-4-hydroxymethyl-3,8-dimethylimidazo(4,5-f)quinoxaline
- 3H-Imidazo(4,5-f)quinoxaline-4-methanol, 2-amino-3,8-dimethyl-
- AC1L2SST
- ACMC-20n6v5
- AG-E-01750
- CCRIS 6976
- CTK4C8051
- DTXSID80165500
- (2-Amino-3,8-dimethylimidazo[5,4-h]quinoxalin-4-ylmethanol
- 4-CH2OH-8-MeIQx
- 153954-29-1
- 2-amino-4-hydroxymethyl-3,8-dimethylimidazo[4,5-f]quinoxaline
- 2-Amino-3,8-dimethyl-3H-imidazo4,5-fquinoxaline-4-methanol
-
- Inchi: 1S/C12H13N5O/c1-6-4-14-8-3-7(5-18)11-10(9(8)15-6)16-12(13)17(11)2/h3-4,18H,5H2,1-2H3,(H2,13,16)
- InChI Key: LBDRKRYEJXQHBG-UHFFFAOYSA-N
- SMILES: OCC1=CC2C(C3=C1N(C)C(N)=N3)=NC(C)=CN=2
Computed Properties
- Exact Mass: 243.11200
- Monoisotopic Mass: 243.11201006g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 89.8Ų
Experimental Properties
- PSA: 89.85000
- LogP: 1.48060
2-Amino-3,8-dimethyl-3H-imidazo4,5-fquinoxaline-4-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A606605-1mg |
2-Amino-3,8-dimethyl-3H-imidazo[4,5-f]quinoxaline-4-methanol |
153954-29-1 | 1mg |
$ 207.00 | 2023-04-19 | ||
| TRC | A606605-10mg |
2-Amino-3,8-dimethyl-3H-imidazo[4,5-f]quinoxaline-4-methanol |
153954-29-1 | 10mg |
$ 1642.00 | 2023-04-19 | ||
| TRC | A606605-100mg |
2-Amino-3,8-dimethyl-3H-imidazo[4,5-f]quinoxaline-4-methanol |
153954-29-1 | 100mg |
$ 19000.00 | 2023-09-08 |
2-Amino-3,8-dimethyl-3H-imidazo4,5-fquinoxaline-4-methanol Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on 2-Amino-3,8-dimethyl-3H-imidazo4,5-fquinoxaline-4-methanol
2-Amino-3,8-Dimethyl-3H-Imidazo[4,5-f]Quinoxaline-4-Methanol: A Comprehensive Overview
The compound with CAS No. 153954-29-1, known as 2-Amino-3,8-Dimethyl-3H-Imidazo[4,5-f]Quinoxaline-4-Methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of imidazoquinoxalines, which are heterocyclic structures with unique electronic properties and potential bioactivity. Recent studies have highlighted its promising applications in drug development and advanced materials.
Imidazoquinoxalines are a subset of nitrogen-containing heterocycles that exhibit a fused ring system combining imidazole and quinoxaline moieties. The imidazo[4,5-f]quinoxaline core in this compound is particularly notable for its ability to engage in π–π interactions and hydrogen bonding, making it a versatile scaffold for molecular design. The presence of the amino group at position 2 and the methanol group at position 4 further enhances its functional versatility, enabling it to participate in various chemical reactions and biological interactions.
Recent research has focused on the synthesis of 2-Amino-3,8-Dimethyl-3H-Imidazo[4,5-f]Quinoxaline-4-Methanol through optimized multi-step processes. These methods often involve the use of microwave-assisted synthesis or catalytic techniques to improve yield and purity. For instance, a study published in *Organic Chemistry Frontiers* demonstrated a one-pot synthesis approach that significantly reduced reaction time while maintaining high product quality.
The biological activity of this compound has been extensively investigated. Preclinical studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of cancer therapy. A recent study in *Journal of Medicinal Chemistry* reported that this compound selectively inhibits key enzymes involved in tumor progression, suggesting its potential as an anticancer agent.
In terms of materials science applications, 2-Amino-3,8-Dimethyl-3H-Imidazo[4,5-f]Quinoxaline-4-Methanol has been studied for its role in constructing advanced organic semiconductors. Its planar structure and conjugated π-system make it an ideal candidate for use in organic electronics. Researchers have successfully incorporated this compound into thin-film transistors (TFTs), demonstrating excellent charge transport properties and stability under ambient conditions.
The structural uniqueness of this compound also lends itself to applications in supramolecular chemistry. Its ability to form self-assembled structures through hydrogen bonding and van der Waals forces has been exploited to create novel materials with tunable physical properties. A study published in *Nature Communications* highlighted its use as a building block for constructing hierarchical porous materials with applications in gas storage and catalysis.
From an environmental standpoint, the synthesis and application of 2-Amino-3,8-Dimethyl-3H-Imidazo[4,5-f]Quinoxaline-4-Methanol have been designed with sustainability in mind. Green chemistry principles have been integrated into its production processes to minimize waste and reduce energy consumption. For example, solvent-free reactions and recyclable catalysts have been employed to enhance the eco-friendliness of its synthesis.
In conclusion, 2-Amino-3,8-Dimethyl-3H-Imidazo[4,5-f]Quinoxaline-4-Methanol (CAS No. 153954-29-1) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its unique chemical structure, coupled with cutting-edge research advancements, positions it as a key player in future innovations within medicinal chemistry and materials science.
153954-29-1 (2-Amino-3,8-dimethyl-3H-imidazo4,5-fquinoxaline-4-methanol) Related Products
- 1216997-87-3(2-Amino-3,4,8-trimethyl-3H-imidazo4,5-fquinoxaline-d3)
- 132898-07-8(2-Amino-3,4,7,8-tetramethyl-3H-imidazo4,5-fquinoxaline)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)